Cas no 1891436-63-7 (2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol)

• Product Name: 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol
• CAS No: 1891436-63-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6248076
• PubChem ID: 117278444
• Update Time: 2025-07-23

2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol
• EN300-1736531
• 1891436-63-7

• Inchi： 1S/C11H16O2/c1-7-5-9(11(3,4)13)10(12)6-8(7)2/h5-6,12-13H,1-4H3
• InChI Key： NGKXADHBLMCJAQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol

Introduction to 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol (CAS No. 1891436-63-7) and Its Emerging Applications in Chemical and Biomedical Research

2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol, identified by the chemical abstracts service number CAS No. 1891436-63-7, is a structurally unique organic compound that has garnered significant attention in recent years due to its versatile chemical properties and potential applications in pharmaceutical research, material science, and biomedicine. This compound belongs to the phenolic class of molecules, characterized by the presence of one or more hydroxyl (-OH) groups attached to an aromatic ring. The specific substitution pattern in 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol, with hydroxyl and methyl groups strategically positioned on a benzene ring, contributes to its distinct reactivity and functional utility.

The molecular structure of 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol consists of a phenolic core substituted with an isopropyl group at the 2-position and two methyl groups at the 4- and 5-positions. This arrangement imparts both lipophilic and hydrophilic characteristics to the molecule, making it a promising candidate for various biochemical interactions. The compound’s solubility profile, influenced by its dual nature, allows it to dissolve in both polar and non-polar solvents, facilitating its use in diverse experimental settings.

In recent years, researchers have been exploring the pharmacological potential of 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol due to its structural similarity to known bioactive compounds. Studies have indicated that this molecule may exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The hydroxyl group at the 2-position serves as a hydrogen bond acceptor and donor, enabling interactions with biological targets such as enzymes and receptors. Furthermore, the methyl groups at the 4- and 5-positions enhance steric hindrance, which can modulate binding affinity and selectivity.

One of the most compelling aspects of 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol is its role as a building block in drug discovery. Its structural features allow for modifications at multiple sites, enabling chemists to synthesize derivatives with tailored properties. For instance, researchers have investigated its potential as a precursor for developing novel therapeutic agents targeting neurological disorders. The compound’s ability to cross the blood-brain barrier suggests that it could be used to deliver bioactive molecules directly to neural tissues.

The chemical reactivity of CAS No. 1891436-63-7 also makes it valuable in material science applications. Phenolic compounds are well-known for their ability to form polymers through cross-linking reactions. The presence of hydroxyl groups in 2-(2-hydroxypropan-2-yl)-4,5-dimethylphenol facilitates esterification or ether formation, leading to the development of high-performance polymers with enhanced thermal stability and mechanical strength. These materials are particularly useful in aerospace, automotive industries, and advanced coatings.

Recent advancements in green chemistry have highlighted the importance of sustainable synthetic routes for producing valuable compounds like CAS No. 1891436-63-7. Researchers have employed biocatalytic methods to optimize the synthesis of this molecule, reducing waste generation and energy consumption. Such environmentally friendly approaches align with global efforts to minimize the ecological footprint of chemical manufacturing processes.

The biomedical applications of CAS No. 1891436-63-7 extend beyond drug development into diagnostic imaging. Functionalized derivatives of this compound have been explored as contrast agents for magnetic resonance imaging (MRI). The ability of these derivatives to enhance signal intensity in specific tissues makes them promising candidates for non-invasive disease detection.

Another emerging area where CAS No. 1891436-63-7 shows promise is in nanotechnology. Its molecular structure can be leveraged to design functionalized nanoparticles for drug delivery systems. These nanoparticles can encapsulate therapeutic agents and release them at targeted sites within the body, improving treatment efficacy while reducing side effects.

The safety profile of CAS No. 1891436-63-7 is another critical consideration in its application across various fields. Preliminary toxicological studies suggest that this compound exhibits low toxicity at moderate concentrations when tested on cell cultures and animal models. However, further research is needed to fully understand its long-term effects under different exposure scenarios.

In conclusion,CAS No. 1891436-63-7, specifically referred to as 2-(2-hydroxypropan-2-y1)-4,5-dimethylphenol, represents a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials engineering. As research continues to uncover new possibilities for this molecule, CAS No. 1891436-63-7 is poised to play an increasingly important role in shaping future innovations.